7-bromo-5-(4-fluorophenyl)-4-(2-oxo-2H-chromene-3-carbonyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one

• IUPAC Name: 7-bromo-5-(4-fluorophenyl)-4-(2-oxochromene-3-carbonyl)-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• InChI: InChI=1S/C25H16BrFN2O4/c26-16-7-10-20-18(12-16)23(14-5-8-17(27)9-6-14)29(13-22(30)28-20)24(31)19-11-15-3-1-2-4-21(15)33-25(19)32/h1-12,23H,13H2,(H,28,30)
• InChI Key: ADPVDJLTNPUUJJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(C=C(C=C2)Br)C(N1C(=O)C3=CC4=CC=CC=C4OC3=O)C5=CC=C(C=C5)F
• Molecular Formula: C25H16BrFN2O4
• Molecular Weight: 507.3 g/mol

Description

7-bromo-5-(4-fluorophenyl)-4-(2-oxo-2H-chromene-3-carbonyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one is a useful research compound. Its molecular formula is C25H16BrFN2O4 and its molecular weight is 507.315. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Regiospecific Synthesis : A study explored the regiospecific synthesis of diazepin-4-ones, which are structurally related to 7-bromo-5-(4-fluorophenyl)-4-(2-oxo-2H-chromene-3-carbonyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one. These compounds exhibited significant structural features, such as torsion in the adjacent pyridine ring, revealed by X-ray crystal structure analysis (Alonso et al., 2020).

Novel Synthesis Approaches

• One-Pot Synthesis : A novel two-step one-pot synthesis of the compound was demonstrated using 2-Amino-4’-fluorobenzophenone. This approach led to the creation of a small library of N-alkylation and C-3 benzylidene derivatives (Patel et al., 2014).

Antimicrobial Activity

• Antimicrobial Properties : A study synthesized 7‐iminobenzo[b]chromeno[4,3‐e][1,4]diazepin‐6(7H)‐ones, which are structurally related compounds, and evaluated their antimicrobial activity against Escherichia coli and Staphylococcus aureus. These compounds displayed moderate antimicrobial activity, suggesting potential applications in this area (Govori et al., 2019).

Cytotoxicity and Enzyme Inhibition

• Cytotoxicity and Cathepsin B Inhibition : A series of benzodiazepine derivatives, closely related to the compound of interest, demonstrated significant cytotoxicity and inhibitory activity against cathepsin B, an enzyme implicated in cancer-related events. This suggests potential therapeutic applications in oncology (Spencer et al., 2009).

Fluorescence Properties

• Fluorescence in Solid State : The synthesis of benzo[c]coumarin carboxylic acids, structurally similar to the compound , revealed excellent fluorescence properties in both ethanol solution and the solid state. This suggests potential applications in materials science and as fluorescence markers (Shi et al., 2017).